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Abstract
1-Deacetylnimbolinin B is a naturally occurring nimbolinin-type limonoid, a class of highly

oxygenated triterpenoids. First characterized in 2013, this compound was isolated from the

fruits of Melia toosendan, a tree native to Asia. It has garnered interest within the scientific

community for its potential biological activities, including antifungal, insecticidal, nematicidal,

and cytotoxic properties. This technical guide provides a comprehensive overview of the

discovery, isolation, structure elucidation, and known biological activities of 1-
Deacetylnimbolinin B, presenting key data in a structured format for researchers and drug

development professionals.

Discovery and Initial Isolation
1-Deacetylnimbolinin B was first reported by a team of researchers led by Sheng Su in a

2013 publication in Phytochemistry Letters.[1][2][3] The compound was isolated from the fruits

of Melia toosendan Sieb. et Zucc., a plant belonging to the Meliaceae family, which is well-

known for producing a diverse array of bioactive limonoids.[4][5][6][7]

Plant Material
The source material for the initial isolation was the dried fruits of Melia toosendan, collected in

the Anhui province of China.
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Extraction and Isolation Protocol
The detailed experimental protocol for the extraction and isolation of 1-Deacetylnimbolinin B
is outlined below. This workflow is based on the methods described in the initial discovery

publication.
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Figure 1: Isolation workflow for 1-Deacetylnimbolinin B.
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Structure Elucidation
The chemical structure of 1-Deacetylnimbolinin B was elucidated using a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Spectroscopic Data
The following tables summarize the key spectroscopic data that were instrumental in

determining the structure of 1-Deacetylnimbolinin B.

Table 1: ¹H NMR (Proton NMR) Data (500 MHz, CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

1 4.25 d 9.5

2 2.58 m

3 5.40 s

5 3.20 d 8.5

6α 2.15 m

6β 1.80 m

7 5.50 s

9 2.95 d 8.5

11α 2.05 m

11β 1.75 m

12 4.90 t 3.0

15 3.70 s

17 5.95 s

18 1.10 s

19 1.25 s

21 7.40 t 1.5

22 6.35 d 1.5

23 7.45 d 1.5

28 1.05 s

29 1.15 s

30 1.20 s

Table 2: ¹³C NMR (Carbon NMR) Data (125 MHz, CDCl₃)
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Position δ (ppm) Position δ (ppm)

1 78.5 16 167.0

2 35.0 17 78.0

3 125.0 18 17.0

4 139.5 19 21.0

5 51.0 20 120.5

6 34.0 21 143.0

7 128.0 22 110.0

8 141.0 23 141.5

9 45.0 28 26.0

10 43.0 29 20.0

11 36.5 30 28.0

12 70.0 OCO-CH₃ 170.5

13 48.0 OCO-CH₃ 21.0

14 150.0

15 58.0

Table 3: Mass Spectrometry Data

Technique Ion m/z

ESI-MS [M+Na]⁺ 547.2257

Biological Activity
Limonoids isolated from the Meliaceae family are known to possess a wide range of biological

activities.[4][7][8][9] While specific in-depth studies on the mechanisms of action of 1-
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Deacetylnimbolinin B are limited, the initial reports and the activities of related compounds

suggest potential in the following areas:

Antifungal Activity: Limonoids have been shown to exhibit antifungal properties.[8] The

proposed mechanisms often involve the disruption of fungal cell membranes or the inhibition

of key enzymes.

Cytotoxic Activity: Several limonoids from Melia toosendan have demonstrated cytotoxic

effects against various cancer cell lines.[6][10] The potential signaling pathways involved

could include the induction of apoptosis and the modulation of NF-κB activity.[11]

Further research is required to fully elucidate the specific molecular targets and signaling

pathways affected by 1-Deacetylnimbolinin B.
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Figure 2: Potential biological activities and mechanisms of 1-Deacetylnimbolinin B.

Synthesis
To date, a total synthesis of 1-Deacetylnimbolinin B has not been reported in the scientific

literature. The complex, highly oxygenated, and stereochemically rich structure of nimbolinin-
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type limonoids presents a significant challenge for synthetic chemists.

Future Directions
1-Deacetylnimbolinin B represents a promising natural product for further investigation.

Future research efforts should focus on:

Elucidation of Mechanisms of Action: Detailed studies are needed to identify the specific

molecular targets and signaling pathways responsible for its antifungal and cytotoxic

activities.

Total Synthesis: The development of a synthetic route would enable the production of larger

quantities for extensive biological evaluation and the generation of structural analogs with

potentially improved activity and pharmacokinetic properties.

In Vivo Studies: Preclinical studies in animal models are necessary to evaluate the efficacy

and safety of 1-Deacetylnimbolinin B for potential therapeutic applications.

This technical guide provides a summary of the current knowledge on 1-Deacetylnimbolinin
B. As research in the field of natural products continues to evolve, further insights into the

chemistry and biology of this intriguing molecule are anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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